
Flurenol as a morphactin plant growth regulator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Florenal

Cat. No.: B1201887 Get Quote

An In-depth Technical Guide to Flurenol as a Morphactin Plant Growth Regulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flurenol is a synthetic plant growth regulator belonging to the morphactin group, chemically

derived from fluorene-9-carboxylic acid.[1][2] Unlike classic plant hormones that primarily

promote or inhibit growth, morphactins are distinguished by their profound influence on plant

morphogenesis—the development of form and structure.[1][3] The primary mechanism of

action for Flurenol and other morphactins is the inhibition of polar auxin transport, a critical

process governing numerous developmental pathways in plants.[4][5] This disruption leads to a

wide range of physiological effects, including the inhibition of seed germination and primary

shoot elongation, the promotion of lateral bud growth, and altered geotropic and phototropic

responses.[1][2][3] Functionally, Flurenol's effects often antagonize those of gibberellins and

auxins while mimicking the inhibitory actions of abscisic acid.[2] This technical guide provides a

comprehensive overview of Flurenol, detailing its mechanism of action through signaling

pathways, summarizing quantitative effects on plant development, and providing detailed

experimental protocols for its study.

Chemical and Physical Properties
Flurenol, also known as Flurecol, is an organic compound that forms the active basis for a

class of morphactins.[6][7] Its activity is derived from the fluorene structure with a carboxyl

group at the 9th position.[2]
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Property Value Reference(s)

IUPAC Name
9-hydroxyfluorene-9-carboxylic

acid
[6][8]

Synonyms
Flurecol, 9-Hydroxyfluorene-9-

carboxylic acid
[6][7]

CAS Number 467-69-6 [6][8]

Molecular Formula C₁₄H₁₀O₃ [6][8]

Molecular Weight 226.23 g/mol [6][8]

Chemical Class
Morphactin Plant Growth

Regulator
[1][3]

Mechanism of Action
The morphogenetic effects of Flurenol are primarily attributed to its role as a potent inhibitor of

polar auxin transport. This process is fundamental to establishing auxin gradients that control

plant development.

Inhibition of Polar Auxin Transport
Auxin (primarily Indole-3-acetic acid, IAA) is directionally transported from cell to cell by

specialized influx (e.g., AUX1/LAX) and efflux (e.g., PIN-FORMED 'PIN', ABCB) carrier

proteins.[5] Flurenol disrupts this process, likely by interfering with the function of these efflux

carriers. This inhibition is non-competitive and leads to a systemic disruption of auxin gradients.

[5] The consequence is a profound disturbance in the polarity of cell division, particularly in

apical meristems, leading to stunted and distorted growth.[3]
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Flurenol's Primary Mechanism: Inhibition of Polar Auxin Transport
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Caption: Flurenol inhibits the PIN-family of auxin efflux carriers.

Crosstalk with Other Plant Hormones
Flurenol's disruption of auxin gradients leads to complex interactions with other hormonal

pathways. Its effects are often antagonistic to gibberellins (GA) and similar to those of abscisic

acid (ABA).[2][9]

Antagonism with Gibberellin (GA): GAs are known to promote stem elongation and seed

germination.[9] Many of the inhibitory effects of Flurenol, such as shoot dwarfing and

inhibited germination, can be partially or fully reversed by the application of gibberellic acid

(GA₃), indicating a direct antagonism.[2][3]

Synergism/Mimicry of Abscisic Acid (ABA): ABA is known as a "stress hormone" that induces

seed dormancy, suppresses stem elongation, and mediates stomatal closure.[2][10] Flurenol

exhibits many of these same effects, suggesting it either mimics ABA's action or promotes its

signaling pathway.[2]
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Hormonal Crosstalk and Flurenol's Influence
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Experimental Workflow: Seed Germination Assay
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Experimental Workflow: Auxin Transport Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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